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Compound of Interest

Compound Name: p-Cumate

Cat. No.: B1230055

This technical support center provides a comprehensive guide for researchers, scientists, and
drug development professionals using p-Cumate inducible plasmids. Here you will find
troubleshooting guides and frequently asked questions (FAQs) to address common issues
encountered during experiments.

Understanding the p-Cumate Inducible System

The p-Cumate inducible system is a powerful tool for tightly controlled, inducible gene
expression in a variety of host organisms, including bacteria and mammalian cells.[1][2][3][4][5]
The system's regulation is based on the CymR repressor protein and its corresponding
operator sequence, CuO.[6][7][8]

Mechanism of Action:

In the absence of the inducer, p-Cumate, the CymR repressor protein binds to the CuO
operator sequence located within the promoter region of the gene of interest.[6][9][10][11] This
binding physically blocks transcription, resulting in very low basal expression levels.[12] When
p-Cumate is added to the culture medium, it binds to the CymR repressor, causing a
conformational change that prevents CymR from binding to the CuO operator.[10][11][12] This
allows transcription of the target gene to proceed. The level of gene expression can be fine-
tuned by titrating the concentration of p-Cumate.[12]
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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